Manganese(III) phosphate

Specification

• CAS No.: 10236-39-2
• Molecular Formula: MnO4P
• Molecular Weight: 149.909 g/mol
• IUPAC Name: manganese(3+);phosphate
• Standard InChI: InChI=1S/Mn.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3
• Standard InChI Key: BECVLEVEVXAFSH-UHFFFAOYSA-K
• SMILES: [O-]P(=O)([O-])[O-].[Mn+3]
• Canonical SMILES: [O-]P(=O)([O-])[O-].[Mn+3]

Introduction

Manganese(III) phosphate, with the chemical formula MnPO₄, is an inorganic compound that exhibits unique properties and applications. It is a hygroscopic purple solid that absorbs moisture to form a pale-green monohydrate, MnPO₄·H₂O. This compound has been studied extensively for its structural characteristics and potential uses in various fields.

Synthesis Methods

The synthesis of manganese(III) phosphate typically involves reactions between manganese(II) salts and phosphoric acid, followed by oxidation processes. For instance, manganese(II) sulfate can be used as the starting material, which reacts with phosphoric acid and then undergoes oxidation by nitric acid to produce the monohydrate form.

Another method involves the comproportionation of permanganate (MnO₄⁻) with Mn²⁺ ions in phosphoric acid:

$$\text{MnO}_4^- + 4 \text{Mn}^{2+} + 10 \text{PO}_4^{3-} + 8 \text{H}^+ → 5 [\text{Mn(PO}_4)_2]^{3-} + 4 \text{H}_2\text{O}$$

This process leads to the formation of diphosphomanganate ions that slowly convert into manganese(III) phosphate monohydrate.

Applications

Manganese(III) phosphate has been explored for its potential applications across several fields:

• Electrochemical Applications: It can enhance electrochemical kinetics when used as an electrode material in batteries due to its interaction with other compounds during catalytic processes.

• Biological Interactions: Research has focused on understanding its interactions with biological molecules for possible therapeutic benefits.

Comparison with Similar Compounds

Here's a comparison highlighting some key differences between manganese(III) phosphate and related compounds:

Compound Name	Formula	Key Characteristics
Manganese(Illl)) Phosphate	MnPO₄	Hygroscopic purple solid transitioning into pale-green hydrates upon absorbing moisture
Manganese(lll)) Pyrophosphate	Not directly comparable but related through decomposition processes
Manganese(lll)) Acetate	Mn(CH₃COO)_₃	Soluble; commonly used in organic synthesis
Manganese(lll)) Dihydrogen Triphosphate Dihydrate	Mn(H₂P₃0₁₀)_⋅2H₂0	- Studied structurally using X-ray powder diffraction techniques

Note: The exact formula of Manganese pyrophosphate mentioned here was not provided directly but it relates more closely under decomposition conditions rather than direct comparison.